Cas no 2228327-24-8 (5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole)

• Product Name: 5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole
• CAS No: 2228327-24-8
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 5804427
• PubChem ID: 165645380
• Update Time: 2025-05-20

5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole
• EN300-1936238
• 2228327-24-8

• Inchi： 1S/C7H10BrNS/c1-7(2,4-8)6-3-9-5-10-6/h3,5H,4H2,1-2H3
• InChI Key： XPZQYHBYBLEWGJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CN=CS1

Computed Properties

• Exact Mass: 218.97173g/mol
• Monoisotopic Mass: 218.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole

5-(1-Bromo-2-methylpropan-2-yl)-1,3-thiazole (CAS No. 2228327-24-8): A Comprehensive Overview

5-(1-Bromo-2-methylpropan-2-yl)-1,3-thiazole (CAS No. 2228327-24-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique bromo-substituted thiazole structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular formula is C7H10BrNS, and it features a thiazole ring coupled with a branched alkyl bromide moiety, making it a valuable building block for researchers.

The chemical properties of 5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole include moderate solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its stability under standard laboratory conditions makes it a reliable reagent for synthetic applications. The presence of the bromine atom enhances its reactivity, enabling efficient participation in cross-coupling reactions, nucleophilic substitutions, and other key transformations in organic synthesis.

In recent years, the demand for thiazole derivatives like 5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole has surged due to their potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for pharmaceutical intermediates, especially in the development of antiviral and antimicrobial agents. The thiazole ring is a common pharmacophore found in many FDA-approved drugs, highlighting the relevance of this compound in modern therapeutics.

Another area of growing interest is the use of 5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole in material science. Its unique electronic properties make it a candidate for designing organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable complexes with metals also opens doors for applications in catalysis and coordination chemistry.

From an industrial perspective, the synthesis and scalability of 5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole have been optimized to meet the needs of large-scale production. Manufacturers focus on ensuring high purity and consistency, as these factors are critical for its use in high-value chemical applications. The compound is typically supplied as a crystalline solid or a solution, depending on the customer's requirements.

Environmental and safety considerations are paramount when handling 5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of gloves and eye protection, are recommended. Proper storage conditions, including protection from light and moisture, help maintain its stability over extended periods.

The market for thiazole-based compounds is expected to grow significantly in the coming years, driven by advancements in pharmaceutical research and the electronics industry. 5-(1-Bromo-2-methylpropan-2-yl)-1,3-thiazole is poised to play a pivotal role in this expansion, thanks to its multifunctional properties and adaptability in various chemical processes.

For researchers and industry professionals seeking reliable sources of 5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole, it is essential to partner with reputable suppliers who adhere to stringent quality control measures. Certificates of analysis (CoA) and detailed technical data sheets are typically provided to ensure transparency and compliance with regulatory standards.

In summary, 5-(1-bromo-2-methylpropan-2-yl)-1,3-thiazole (CAS No. 2228327-24-8) is a compound of significant scientific and industrial interest. Its applications span from drug development to advanced materials, making it a valuable asset in the toolkit of chemists and engineers alike. As research continues to uncover new possibilities for thiazole derivatives, this compound is likely to remain at the forefront of innovation in chemical sciences.